Cas no 956-04-7 (4-chlorochalcone)

• Product Name: 4-chlorochalcone
• CAS No: 956-04-7
• MF: C₁₅H₁₁ClO
• MW: 242.700243234634
• CID: 40406
• PubChem ID: 24879735
• Update Time: 2025-11-01

4-chlorochalcone Chemical and Physical Properties

Names and Identifiers

• 4-chlorochalcone
• 4-chlorobenzalacetophenone
• 4-CHLOROBENZYLIDENE ACETOPHENONE
• 4-chloro-chalcon
• 4-chlorostyrylphenylketone
• p-chlorobenzalacetophenone
• p-chlorochalcone
• (4-Chlorobenzylidene)acetophenone
• (E)-3-(4-Chlorophenyl)-1-phenylprop-2-en-1-one
• 3-(4-Chlorophenyl)-1-phenyl-2-propen-1-one (ACI)
• Chalcone, 4-chloro- (6CI, 7CI, 8CI)
• 1-Phenyl-3-(4-chlorophenyl)-2-propenone
• 1-Phenyl-3-(4-chlorophenyl)prop-2-en-1-one
• 2-(4-Chlorobenzylidene)acetophenone
• 3-(p-Chlorophenyl)-1-phenyl-2-propen-1-one
• 4-Chlorostyryl phenyl ketone
• NSC 2643
• NSC 636920
• p-Chlorostyryl phenyl ketone
• 3-(4-Chlorophenyl)-1-phenylprop-2-en-1-one
• NS00042011
• EINECS 213-476-1
• AI3-19969
• 956-04-7
• 2-Propen-1-one, 3-(4-chlorophenyl)-1-phenyl-, (2E)-
• 4-CHLORO CHALCONE
• 4-Chlorochalcone, 97%
• NSC-636920
• BRN 1105953
• Q27116041
• 4-Chlorochalcone, trans-
• NSC-2643
• UNII-FLU6LN357N
• 2-Propen-1-one, 3-(4-chlorophenyl)-1-phenyl-
• CHEBI:34398
• NSC636920
• CHEMBL227560
• (E)-3-(4-chlorophenyl)-1-phenyl-2-propen-1-one
• MS-11493
• NSC-237974
• AKOS001377258
• Z46028359
• BDBM50440657
• (E)-p-Chlorostyryl phenyl ketone
• 4-Chlorochalcone, (E)-
• AKOS025310572
• MFCD00016345
• (E)-4-Chlorochalcone
• (2E)-3-(4-Chlorophenyl)-1-phenyl-2-propenone
• 2-Propen-1-one, 3-(4-chlorophenyl)-1-phenyl-, (E)-
• FLU6LN357N
• 2-07-00-00427 (Beilstein Handbook Reference)
• (E)-3-(4-chlorophenyl)-1-phenyl-prop-2-en-1-one
• s12306
• STK361346
• Chalcone, 4-chloro-
• (2E)-3-(4-chlorophenyl)-1-phenylprop-2-en-1-one
• SCHEMBL197310
• NSC237974
• CS-0370920
• CMLDBU00003474
• (2E)-3-(4-Chlorophenyl)-1-phenyl-2-propen-1-one
• Chalcone, 4-chloro-, (E)-
• trans-4-Chlorochalcone
• Chalcone, 4-chloro-(6CI,7CI,8CI)
• 22252-16-0
• 3-(4-Chlorophenyl)-1-phenyl-2-propen-1-one

• MDL： MFCD00016345
• Inchi： 1S/C15H11ClO/c16-14-9-6-12(7-10-14)8-11-15(17)13-4-2-1-3-5-13/h1-11H
• InChI Key： ABGIIXRNMHUKII-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C=CC1C=CC(Cl)=CC=1
• BRN： 1105953

Computed Properties

• Exact Mass: 242.05000
• Monoisotopic Mass: 242.049843
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.1255 (rough estimate)
• Melting Point: 113-117 °C (lit.)
• Boiling Point: 345.7°C (rough estimate)
• Flash Point: 210.3 °C
• Refractive Index: 1.5220 (estimate)
• PSA: 17.07000
• LogP: 4.23610
• Solubility: Not determined

4-chlorochalcone Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36/37/39
• RTECS：UD5572994
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on 4-chlorochalcone

Recent Advances in the Study of 4-Chlorochalcone (CAS: 956-04-7) in Chemical Biology and Pharmaceutical Research

4-Chlorochalcone (CAS: 956-04-7) is a synthetic chalcone derivative that has garnered significant attention in recent years due to its diverse pharmacological properties and potential therapeutic applications. Chalcones, characterized by their α,β-unsaturated carbonyl structure, serve as key intermediates in the biosynthesis of flavonoids and exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial effects. The introduction of a chlorine atom at the 4-position of the chalcone scaffold enhances its bioactivity and stability, making 4-chlorochalcone a promising candidate for drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of 4-chlorochalcone. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-chlorochalcone exhibits potent inhibitory activity against NF-κB signaling pathways, which are implicated in inflammation and cancer progression. The compound was shown to suppress the phosphorylation of IκBα and subsequent nuclear translocation of NF-κB, thereby reducing the expression of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 4-chlorochalcone could be developed as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, 4-chlorochalcone has shown promising anticancer activity. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 4-chlorochalcone induces apoptosis in human breast cancer cells (MCF-7) through the activation of caspase-3 and caspase-9. The compound was found to disrupt mitochondrial membrane potential and increase the production of reactive oxygen species (ROS), leading to programmed cell death. Furthermore, 4-chlorochalcone exhibited selective cytotoxicity towards cancer cells while sparing normal cells, highlighting its potential as a targeted anticancer therapy.

The antimicrobial potential of 4-chlorochalcone has also been explored in recent research. A 2023 study published in European Journal of Medicinal Chemistry demonstrated that 4-chlorochalcone exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The compound was found to inhibit bacterial cell wall synthesis by targeting penicillin-binding proteins (PBPs), a mechanism distinct from that of conventional antibiotics. This discovery opens new avenues for the development of 4-chlorochalcone-based antibiotics to combat drug-resistant bacterial infections.

Despite these promising findings, challenges remain in the development of 4-chlorochalcone as a therapeutic agent. Pharmacokinetic studies have revealed that the compound has limited oral bioavailability due to poor solubility and rapid metabolism. To address this issue, researchers have explored various formulation strategies, including nanoparticle encapsulation and prodrug approaches. A 2024 study in International Journal of Pharmaceutics reported that the incorporation of 4-chlorochalcone into polymeric nanoparticles significantly improved its solubility and sustained release profile, enhancing its therapeutic efficacy in vivo.

In conclusion, 4-chlorochalcone (CAS: 956-04-7) represents a versatile scaffold with multiple pharmacological applications. Recent advances in understanding its mechanisms of action and optimizing its drug-like properties have positioned it as a promising candidate for further development. Future research should focus on overcoming its pharmacokinetic limitations and exploring its potential in combination therapies. As the field of chemical biology continues to evolve, 4-chlorochalcone is likely to play an increasingly important role in the discovery of novel therapeutics for inflammation, cancer, and infectious diseases.